Cas no 2229538-36-5 (2-(3-fluoro-2-methoxyphenyl)oxirane)

• Product Name: 2-(3-fluoro-2-methoxyphenyl)oxirane
• CAS No: 2229538-36-5
• MF: C₉H₉FO₂
• MW: 168.164966344833
• CID: 6236667
• PubChem ID: 19702315
• Update Time: 2024-03-01

2-(3-fluoro-2-methoxyphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-2-methoxyphenyl)oxirane
• 2229538-36-5
• SCHEMBL7786261
• EN300-1800636

• Inchi： 1S/C9H9FO2/c1-11-9-6(8-5-12-8)3-2-4-7(9)10/h2-4,8H,5H2,1H3
• InChI Key： BJIUSQLWXPPVET-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC)C1CO1

Computed Properties

• Exact Mass: 168.05865769g/mol
• Monoisotopic Mass: 168.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 21.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles